molecular formula C19H14ClN5O2 B2644352 2-(4-chlorophenoxy)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide CAS No. 891113-39-6

2-(4-chlorophenoxy)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide

Cat. No. B2644352
CAS RN: 891113-39-6
M. Wt: 379.8
InChI Key: GJUQXPRUEMZZMA-UHFFFAOYSA-N
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Description

The compound is a complex organic molecule that contains several functional groups, including a chlorophenoxy group, a triazolopyridazine group, and an acetamide group . These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.


Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The triazolopyridazine group, in particular, is a fused ring system that can contribute to the stability and reactivity of the molecule .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of the chlorophenoxy and acetamide groups could make the compound reactive towards certain nucleophiles or electrophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of various functional groups. For example, the presence of the chlorophenoxy group could potentially make the compound more lipophilic, while the acetamide group could contribute to its solubility in water .

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s intricate structure makes it a promising candidate for drug development. Researchers investigate its pharmacological properties, bioavailability, and potential therapeutic applications. Key areas of interest include:

Antitumor Activity

Several studies have evaluated the antitumor effects of related triazolo-pyridazine derivatives. Specifically, 6-alkoxy-3-aryl-[1,2,4]triazolo[4,3-b][1,2,4,5]tetrazines exhibit potent antiproliferative activities against cancer cell lines such as A549, Bewo, and MCF-7 . Further exploration of this compound’s antitumor mechanisms is ongoing.

Anti-Trypanosomal Activity

Microparticles/nanoparticles containing 3-(aryl)-6-piperazin-1,2,4-triazolo[3,4-a]phthalazines have been developed to enhance leishmanicidal activity. Researchers aim to extend the effect to the Trypanosoma cruzi parasite, which causes Chagas disease .

Energetic Materials

A fused-triazole derivative, 3,6-diamino-1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole, has been explored for its thermostable properties. Energetic salts based on this backbone show promise for applications in explosives and propellants .

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be studied further for its potential uses in medicine, materials science, or other fields .

properties

IUPAC Name

2-(4-chlorophenoxy)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14ClN5O2/c20-14-4-6-16(7-5-14)27-11-19(26)22-15-3-1-2-13(10-15)17-8-9-18-23-21-12-25(18)24-17/h1-10,12H,11H2,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GJUQXPRUEMZZMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)COC2=CC=C(C=C2)Cl)C3=NN4C=NN=C4C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14ClN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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